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Compound of Interest

1-(tert-Butoxycarbonyl)-5-
Compound Name:
chloroindole

Cat. No.: B162684

Essential Safety and Handling Guide for 1-(tert-
Butoxycarbonyl)-5-chloroindole

This guide provides crucial safety protocols, operational procedures, and disposal plans for
researchers, scientists, and drug development professionals handling 1-(tert-
Butoxycarbonyl)-5-chloroindole. Adherence to these guidelines is essential for ensuring
laboratory safety and regulatory compliance.

Chemical and Hazard Data Summary

The following table summarizes key quantitative data for 1-(tert-Butoxycarbonyl)-5-
chloroindole.
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Property Value Reference
CAS Number 129822-48-6 [1]
Molecular Formula C13H14CINO2 [1][2]
Molecular Weight 251.71 g/mol [11[2]
Appearance White to off-white solid [2]

Melting Point 45-50 °C [2]

Storage Temperature 2-8°C, sealed in a dry place [2][3]
Hazard Codes T (Toxic) [2]

RIDADR UN 2811 6.1/PG 3 [2]

GHS Signal Word Danger [2]

Hazard Statements Precautionary Statements
H301: Toxic if swallowed.[2] P273: Avoid release to the environment.[2]

) ) ) P280: Wear protective gloves/protective
H317: May cause an allergic skin reaction.[2] ) ) ]
clothing/eye protection/face protection.[2]

H413: May cause long lasting harmful effects to P302+P352: IF ON SKIN: wash with plenty of

aquatic life.[2] soap and water.[2]

Operational Plan: Safe Handling Protocol

This step-by-step protocol outlines the necessary procedures for safely handling 1-(tert-
Butoxycarbonyl)-5-chloroindole from receipt to use.

Pre-Handling Preparations

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
specific experimental conditions.

o SDS Review: All personnel must review the Safety Data Sheet (SDS) for 1-(tert-
Butoxycarbonyl)-5-chloroindole.
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e Engineering Controls: Ensure a calibrated chemical fume hood is available and functioning

correctly.[4] A safety shower and eyewash station must be readily accessible.[5]

o Gather PPE: Assemble all required Personal Protective Equipment as specified in the table

below. Inspect all PPE, especially gloves, for any damage before use.[5]

ired | : : PPE)

Protection Type

Equipment Specification

Rationale

Eye and Face

Chemical splash goggles
meeting ANSI Z87.1
standards.[5] A full face shield
should be worn over goggles
when there is a significant risk

of splashing.[5][6]

Protects eyes and face from
splashes of the chemical or

solvents.

Skin and Body

A flame-resistant lab coat, long
pants, and closed-toe shoes
must be worn to cover all

exposed skin.[5]

Prevents accidental skin

contact with the chemical.

Hand Protection

Chemically resistant nitrile
gloves are required.[5][7]
Consider double-gloving for
added protection.[5] Practice
proper glove removal
techniques to avoid skin

contamination.[8]

Protects hands from direct
contact with the toxic

substance.

Respiratory

A NIOSH-approved respirator
may be necessary if
engineering controls are
insufficient, if dust or aerosols
are generated, or during spill
cleanup.[5] The need for
respiratory protection must be
determined by a risk

assessment.

Prevents inhalation of the
compound, which can be

harmful.
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Handling Procedure

o Work Area: Conduct all handling of solid 1-(tert-Butoxycarbonyl)-5-chloroindole and its
solutions within a designated and properly functioning chemical fume hood to minimize
inhalation exposure.[4]

e Minimize Dust: Use the smallest amount of the chemical necessary for the experiment and
handle it carefully to avoid the formation of dust and aerosols.[5]

e Prevent Contact: Avoid all direct contact with the skin and eyes.[3]

o Contamination: Keep the work area clean and organized to prevent spills and cross-
contamination.[5]

o Storage: When not in use, keep the container tightly closed and store it in a designated,
refrigerated (2-8°C), and dry location.[2][3]

Spill and Emergency Procedures

o Small Spills: In a fume hood, absorb the spill with an inert material like vermiculite or sand.[4]
[5] Carefully collect the absorbed material into a sealed, labeled container for disposal as
hazardous waste.[4]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[3][4] Seek medical attention.

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek
immediate medical attention.

 Inhalation: Move the affected person to fresh air.[3] If breathing is difficult, provide oxygen
and seek immediate medical attention.[3]

 Ingestion: If swallowed, seek immediate medical attention.[3]

Disposal Plan
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The disposal of 1-(tert-Butoxycarbonyl)-5-chloroindole and associated waste must be
managed through a licensed hazardous waste disposal service.[4] Direct disposal into drains or
regular trash is strictly prohibited.[4]

Waste Segregation

o Establish a designated and clearly marked satellite accumulation area within the laboratory
for this hazardous waste.[4]

e Solid Waste: Collect all solid 1-(tert-Butoxycarbonyl)-5-chloroindole waste, including
contaminated weighing paper, gloves, and other disposable materials, in a designated,
properly labeled solid hazardous waste container for halogenated organic compounds.[4]

e Liquid Waste: Collect all solutions containing 1-(tert-Butoxycarbonyl)-5-chloroindole in a
designated, properly labeled liquid hazardous waste container for halogenated organic
compounds.[4]

o Empty Containers: An "empty" container that held the chemical must be treated as
hazardous waste unless it has been triple-rinsed.[4] The rinsate from this process must be
collected and disposed of as liquid halogenated hazardous waste.[4]

Container Labeling and Storage

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "1-(tert-Butoxycarbonyl)-5-chloroindole".

o Keep waste containers securely closed when not in use.[4]

» Store waste containers in the designated satellite accumulation area away from general lab
traffic.

Final Disposal

o Arrange for pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste
management company.
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Visual Workflow for Safe Handling

Workflow for Safe Handling of 1-(tert-Butoxycarbonyl)-5-chloroindole

1. Preparation

Conduct Risk Assessment

\4
Review Safety Data Sheet (SDS)

\ 4

Verify Engineering Controls
(Fume Hood, Eyewash)

\ 4

Inspect & Don Required PPE

2. Hapdling

_______________________________________________________

Work Inside Chemical Fume Hood

H

4. Emergency Response

gl g Spill: Absorb with Inert Material Exposure: Flush Area / Seek Medical Aid

Weigh & Handle Solid Carefully

Store in Sealed Container
at 2-8°C When Not in Use

Segregate Waste
(Solid, Liquid, Sharps)

Label Hazardous Waste Container

Store Waste in Satellite Area

Arrange for EHS Disposal
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Caption: Safe handling workflow from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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